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Compound of Interest

Compound Name: Disperse blue ANT

Cat. No.: B12379933 Get Quote

Disperse Blue ANT: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical entity known as

Disperse Blue ANT. The information is curated for an audience of researchers, scientists, and

professionals in the field of drug development, focusing on its chemical identity, and available

technical data.

Chemical Identification and Properties
Disperse Blue ANT is a synthetic organic compound classified as a disperse dye. Its primary

known application is in the textile industry for dyeing synthetic fibers. The fundamental

chemical and physical properties are summarized below.
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Property Value Source

CAS Number 88938-51-6 PubChem[1]

Molecular Weight 597.3 g/mol PubChem[1]

Molecular Formula C₂₁H₂₁BrN₆O₁₀ PubChem[1]

IUPAC Name

methyl 2-[5-acetamido-4-[(2-

bromo-4,6-

dinitrophenyl)diazenyl]-2-

methoxy-N-(2-methoxy-2-

oxoethyl)anilino]acetate

PubChem[1]

Synonyms Disperse blue ANT PubChem[1]

Toxicological Profile
Detailed toxicological studies specifically for Disperse Blue ANT are not readily available in

the public domain. However, data on other disperse dyes, particularly those with an

anthraquinone or azo-based structure, indicate several potential areas of concern. For

instance, Disperse Blue 1 has undergone toxicological evaluation, revealing it to be a moderate

sensitizer in guinea pigs and mutagenic in several test systems. Feeding studies with Disperse

Blue 1 showed an increase in urinary bladder neoplasms in rats, though this was suggested to

be linked to the formation of bladder calculi, a mechanism not typically observed in humans.

Dermal carcinogenesis studies for Disperse Blue 1 were negative.

It is important to note that many disperse dyes are known to cause textile dermatitis, with

Disperse Blue 106 and 124 being common culprits. Given that Disperse Blue ANT is intended

for similar applications, appropriate handling and safety precautions are advised.

Biological Activity and Signaling Pathways
Currently, there is a notable absence of published research on the specific biological activity or

mechanism of action of Disperse Blue ANT in a pharmacological or drug development

context. Searches of scientific literature and chemical databases have not revealed any studies

investigating its effects on cellular signaling pathways or its potential as a therapeutic agent. Its

primary characterization remains that of an industrial colorant.
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Experimental Protocols
Specific experimental protocols for the synthesis and analysis of Disperse Blue ANT are not

detailed in available literature. However, based on its structure as an azo dye, a general

synthetic and analytical workflow can be proposed.

General Synthesis of Azo Dyes (Illustrative Protocol)
The synthesis of azo dyes typically involves two main stages: diazotization of a primary

aromatic amine and the subsequent coupling of the resulting diazonium salt with a suitable

coupling component.

Step 1: Diazotization of an Aromatic Amine

Dissolve the primary aromatic amine (e.g., 2-bromo-4,6-dinitroaniline, which is a structural

component of Disperse Blue ANT) in an acidic solution, typically hydrochloric or sulfuric

acid.

Cool the solution to 0-5 °C in an ice bath.

Slowly add a solution of sodium nitrite (NaNO₂), also cooled, to the amine solution while

maintaining the low temperature.

Stir the mixture for a period to ensure the complete formation of the diazonium salt.

Step 2: Azo Coupling

Prepare a solution of the coupling component (in the case of Disperse Blue ANT, this would

be the N-(5-acetamido-2-methoxyphenyl)-N-(2-methoxy-2-oxoethyl)glycine methyl ester

moiety) in an appropriate solvent.

Adjust the pH of the coupling component solution as required for the specific reaction (often

alkaline for coupling to phenols and acidic for coupling to amines).

Slowly add the previously prepared cold diazonium salt solution to the coupling component

solution with vigorous stirring, while maintaining the temperature at 0-5 °C.
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Continue stirring until the coupling reaction is complete, which is often indicated by a color

change.

The resulting dye may precipitate out of the solution and can be collected by filtration,

followed by washing and drying.

General Analytical Method: High-Performance Liquid
Chromatography (HPLC)
HPLC is a common technique for the analysis and purification of disperse dyes.

Sample Preparation: Dissolve a known quantity of the dye in a suitable organic solvent, such

as methanol or acetonitrile.

Chromatographic Conditions:

Column: A reverse-phase column, such as a C18, is typically used.

Mobile Phase: A gradient of an aqueous phase (e.g., water with a small amount of acid

like formic or phosphoric acid) and an organic phase (e.g., acetonitrile or methanol).

Detection: A Photodiode Array (PDA) or UV-Vis detector set to the maximum absorbance

wavelength of the dye. Mass spectrometry (MS) can also be coupled for mass

identification.

Analysis: Inject the sample and compare the retention time and spectral data to a known

standard for identification and quantification.

Workflow and Pathway Diagrams
The following diagrams illustrate a generalized workflow for the synthesis of a disperse azo dye

and a conceptual representation of the dyeing process.
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Generalized Azo Dye Synthesis Workflow
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Caption: A generalized workflow for the synthesis of disperse azo dyes.
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Caption: A conceptual diagram of the high-temperature dyeing process for polyester fibers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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